Carboxylic acid amides

Carboxylic acid amides, also known as amides of carboxylic acids, are organic compounds that combine the functional groups of a carboxylic acid and an amine. These molecules feature a carbonyl group (C=O) bonded to a nitrogen atom, with the general formula R-C(=O)-NR'2, where R and R' represent alkyl or aryl substituents. Amides are widely used in various industries due to their versatile properties. In pharmaceuticals, amides serve as key intermediates for synthesizing drugs such as antibiotics, analgesics, and antipsychotics. They often exhibit good solubility in water and organic solvents, making them suitable for formulation purposes. Additionally, the stability of amides under physiological conditions contributes to their use in drug delivery systems. Chemically, amides are less reactive than carboxylic acids but more reactive than amines. They can undergo various reactions such as hydrolysis to form carboxylic acids and amines, amidation, and condensation with other carboxylic acid derivatives. These reactivity characteristics make them valuable in organic synthesis. Moreover, amides are important in polymer science for synthesizing polyamides through step-growth polymerization. They are also crucial in the formulation of coatings, adhesives, and textile treatments due to their ability to impart hydrophobic properties and improve durability.
Carboxylic acid amides
  • Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals
    Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
  • Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern
    Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
  • Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications
    Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
  • Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems
    Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
  • Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications
    Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...